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Adenylosuccinic Acid Tetraammonium: A
Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of adenylosuccinic acid tetraammonium, an important intermediate in purine

nucleotide metabolism. This document summarizes available quantitative data, outlines key

experimental methodologies, and visualizes its role in biochemical pathways to support

ongoing research and development efforts.

Chemical and Physical Properties
Adenylosuccinic acid tetraammonium presents as a crystalline solid.[1] While extensive

experimental data for the tetraammonium salt is not readily available in public literature, the

following tables summarize the known quantitative and qualitative properties.
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Identifier Value Source

Chemical Name

N-[9-(5-O-phosphono-β-D-

ribofuranosyl)-9H-purin-6-yl]-L-

aspartic acid, tetraammonium

salt

[1]

Synonyms

Adenylosuccinate

tetraammonium, Aspartyl

adenylate tetraammonium,

Succinyl AMP tetraammonium

[2]

Molecular Formula C₁₄H₁₄N₅O₁₁P • 4NH₄ [1]

Molecular Weight 531.42 g/mol [2][3]

Appearance Crystalline solid [1]

Property Value Conditions Source

Solubility 10 mg/mL In PBS (pH 7.2) [1]

Storage Temperature -20°C [1]

λmax 214, 268 nm [1]

Note: Experimental values for melting point, boiling point, and pKa for adenylosuccinic acid
tetraammonium are not readily available in the reviewed literature.

Role in the Purine Nucleotide Cycle
Adenylosuccinic acid is a key intermediate in the purine nucleotide cycle, a metabolic pathway

crucial for the regulation of adenine nucleotide levels and the production of fumarate, which

links this cycle to the citric acid cycle.
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Caption: The Purine Nucleotide Cycle showing the role of Adenylosuccinic Acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and specific biological assays involving

adenylosuccinic acid tetraammonium are not extensively detailed in publicly available

literature. The following sections provide an overview of the methodologies based on available

information.

Synthesis of Adenylosuccinic Acid Tetraammonium
A reported synthesis of adenylosuccinic acid results in its isolation as the ammonium salt.

While a step-by-step protocol is not available, the general workflow can be visualized as

follows:
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Caption: General workflow for the synthesis of Adenylosuccinic Acid.

Patch-Clamp Assay for Non-Selective Cation Channels
Adenylosuccinic acid (10 µM) has been shown to inhibit calcium-induced activation of non-

selective cation channels in isolated rat brown adipocytes.[1][3] A general protocol for such an

experiment would involve the following steps.
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Methodology Overview:

Cell Preparation: Isolate brown adipocytes from rat tissue.

Electrode Preparation: Fabricate and fire-polish borosilicate glass pipettes to an appropriate

resistance. Fill the pipette with an internal solution containing adenylosuccinic acid at the

desired concentration (e.g., 10 µM).

Recording: Establish a gigaohm seal between the patch pipette and the cell membrane.

Record whole-cell currents in response to voltage ramps or steps in the presence and

absence of extracellular calcium to assess the inhibitory effect of adenylosuccinic acid on

calcium-activated non-selective cation channels.

Note: The specific composition of the internal and external solutions, as well as the precise

voltage protocols used in the cited study, are not detailed in the available literature.

Glucose-Induced Insulin Exocytosis Assay
Adenylosuccinic acid (10 µM) has been demonstrated to increase glucose-induced insulin

exocytosis in INS-1 832/13 insulinoma cells.[1][3] The general procedure for this type of assay

is outlined below.

Methodology Overview:

Cell Culture: Culture INS-1 832/13 cells under standard conditions.

Pre-incubation: Prior to the assay, pre-incubate the cells in a low-glucose buffer.

Stimulation: Incubate the cells with a high-glucose buffer in the presence or absence of 10

µM adenylosuccinic acid.

Sample Collection: Collect the supernatant at specified time points.

Insulin Quantification: Measure the insulin concentration in the collected samples using a

suitable method, such as an ELISA or radioimmunoassay.

Note: The exact buffer compositions, incubation times, and specific methods for insulin

quantification from the original experiment are not provided in the accessible literature.
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This technical guide provides a summary of the currently available information on the chemical

and physical properties of adenylosuccinic acid tetraammonium. Further detailed

experimental data would require access to the full-text versions of the cited scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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